Cas no 1572180-79-0 (Folic Acid Sulfosuccinimidyl Ester Sodium Salt (Technical Grade))

Folic Acid Sulfosuccinimidyl Ester Sodium Salt (Technical Grade) is a reactive derivative of folic acid, designed for conjugation applications in biochemical and biotechnological research. The sulfosuccinimidyl ester group facilitates efficient amine coupling, enabling stable linkages with proteins, peptides, or other amine-containing molecules. This compound is particularly useful for targeted drug delivery, diagnostics, and labeling studies due to its high reactivity and water solubility. Technical grade ensures cost-effective suitability for large-scale or non-GMP applications. Its stability and consistent performance make it a practical choice for researchers focusing on folate receptor-mediated targeting or biomolecular modification. Proper handling under anhydrous conditions is recommended to preserve reactivity.
Folic Acid Sulfosuccinimidyl Ester Sodium Salt (Technical Grade) structure
1572180-79-0 structure
Product name:Folic Acid Sulfosuccinimidyl Ester Sodium Salt (Technical Grade)
CAS No:1572180-79-0
MF:C23H21N8NaO11S
MW:640.514613866806
CID:4606846

Folic Acid Sulfosuccinimidyl Ester Sodium Salt (Technical Grade) Chemical and Physical Properties

Names and Identifiers

    • Folic Acid Sulfosuccinimidyl Ester Sodium Salt (Technical Grade)
    • FolicAcidSulfosuccinimidylEsterSodiumSalt
    • Inchi: 1S/C23H22N8O11S.Na/c24-23-29-18-17(20(35)30-23)27-12(9-26-18)8-25-11-3-1-10(2-4-11)19(34)28-13(22(37)38)5-6-16(33)42-31-15(32)7-14(21(31)36)43(39,40)41;/h1-4,9,13-14,25H,5-8H2,(H,28,34)(H,37,38)(H,39,40,41)(H3,24,26,29,30,35);/q;+1/p-1
    • InChI Key: VZYVGSKPAVAFKQ-UHFFFAOYSA-M
    • SMILES: [Na+].C(ON1C(=O)CC(S(O)(=O)=O)C1=O)(=O)CCC(NC(C1=CC=C(NCC2=CN=C3C(C(NC(=N3)N)=O)=N2)C=C1)=O)C([O-])=O

Experimental Properties

  • Melting Point: >145°C (dec.)
  • Solubility: DMF (slightly)

Folic Acid Sulfosuccinimidyl Ester Sodium Salt (Technical Grade) Security Information

Folic Acid Sulfosuccinimidyl Ester Sodium Salt (Technical Grade) Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
AN HUI ZE SHENG Technology Co., Ltd.
F680325-100mg
(2s)-2-(4-(((2-amino-4-oxo-4,8-dihydropteridin-6-yl)methyl)amino)benzamido)-5-((2,5-dioxo-3-sulfopyrrolidin-1-yl)oxy)-5-oxopentanoicacid,sodiumsalt
1572180-79-0
100mg
¥10560.00 2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.
F680325-25mg
(2s)-2-(4-(((2-amino-4-oxo-4,8-dihydropteridin-6-yl)methyl)amino)benzamido)-5-((2,5-dioxo-3-sulfopyrrolidin-1-yl)oxy)-5-oxopentanoicacid,sodiumsalt
1572180-79-0
25mg
¥2880.00 2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.
F680325-10mg
(2s)-2-(4-(((2-amino-4-oxo-4,8-dihydropteridin-6-yl)methyl)amino)benzamido)-5-((2,5-dioxo-3-sulfopyrrolidin-1-yl)oxy)-5-oxopentanoicacid,sodiumsalt
1572180-79-0
10mg
¥1320.00 2023-09-15
TRC
F680325-100mg
Folic Acid Sulfosuccinimidyl Ester Sodium Salt (Technical Grade)
1572180-79-0
100mg
$1068.00 2023-05-18
TRC
F680325-10mg
Folic Acid Sulfosuccinimidyl Ester Sodium Salt (Technical Grade)
1572180-79-0
10mg
$ 138.00 2023-09-07
TRC
F680325-50mg
Folic Acid Sulfosuccinimidyl Ester Sodium Salt (Technical Grade)
1572180-79-0
50mg
$552.00 2023-05-18
TRC
F680325-25mg
Folic Acid Sulfosuccinimidyl Ester Sodium Salt (Technical Grade)
1572180-79-0
25mg
$293.00 2023-05-18
AN HUI ZE SHENG Technology Co., Ltd.
F680325-50mg
(2s)-2-(4-(((2-amino-4-oxo-4,8-dihydropteridin-6-yl)methyl)amino)benzamido)-5-((2,5-dioxo-3-sulfopyrrolidin-1-yl)oxy)-5-oxopentanoicacid,sodiumsalt
1572180-79-0
50mg
¥5460.00 2023-09-15

Folic Acid Sulfosuccinimidyl Ester Sodium Salt (Technical Grade) Related Literature

Additional information on Folic Acid Sulfosuccinimidyl Ester Sodium Salt (Technical Grade)

Comprehensive Guide to Folic Acid Sulfosuccinimidyl Ester Sodium Salt (CAS No. 1572180-79-0) – Technical Grade Applications and Innovations

In the rapidly evolving field of biochemical research and pharmaceutical development, Folic Acid Sulfosuccinimidyl Ester Sodium Salt (CAS No. 1572180-79-0) has emerged as a critical reagent for conjugation and labeling applications. This technical grade compound is widely recognized for its role in facilitating the covalent attachment of folic acid to biomolecules, enabling targeted drug delivery, diagnostic imaging, and advanced bioconjugation strategies. Researchers and industry professionals are increasingly leveraging its unique properties to address challenges in cancer therapeutics, nanomedicine, and immunoassay development.

The sulfosuccinimidyl ester group in this compound provides exceptional reactivity with primary amines, making it a preferred choice for modifying proteins, peptides, and nanoparticles. Unlike conventional folic acid derivatives, this sodium salt formulation offers enhanced water solubility, which is crucial for biocompatibility and in vivo applications. Recent studies highlight its utility in FR-targeted therapies (folate receptor-targeted), particularly in ovarian and breast cancer research, where precision targeting minimizes off-site effects—a hot topic in personalized medicine discussions.

From an industrial perspective, the technical grade designation ensures cost-effective scalability without compromising performance for non-GMP applications. This aligns with growing demand for research-grade reagents that balance purity with affordability—a frequent search query among academic labs and startups. The compound’s stability profile also addresses common user concerns about ester hydrolysis and storage conditions, with optimized protocols now widely shared in bioconjugation forums.

Innovative applications continue to emerge, such as its incorporation into quantum dot labeling for cellular tracking and biosensor fabrication—areas trending in NIH grant proposals and biotech patent filings. The sodium counterion further differentiates this ester from analogous compounds by improving buffer compatibility in physiological pH ranges, a feature frequently queried in protocol optimization searches.

Quality assessment of Folic Acid Sulfosuccinimidyl Ester Sodium Salt typically involves HPLC purity verification and mass spectrometry characterization, with technical specifications often including >85% active ester content. These metrics cater to the pharmaceutical industry’s emphasis on reproducible conjugation efficiency, a key pain point in ADC (antibody-drug conjugate) development workflows. The compound’s UV-Vis absorption profile (λmax ~280nm) additionally supports real-time reaction monitoring—a technique gaining traction in lab automation circles.

Environmental and handling considerations reflect broader trends in green chemistry adoption. While not classified as hazardous, best practices recommend anhydrous DMSO as the preferred solvent to minimize decomposition—a tip frequently shared in research methodology papers. The growing emphasis on sustainable bioconjugation has also spurred interest in this reagent’s potential for solvent-free reactions under mild conditions.

As the scientific community prioritizes translational research, the demand for reliable folate conjugation tools like this ester continues to rise. Its compatibility with click chemistry approaches and multifunctional linker systems positions it at the intersection of cutting-edge theranostic development—addressing the dual need for diagnosis and treatment that dominates contemporary biomedical engineering literature.

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